(4-Chloro-3-cyclopropoxyphenyl)boronic acid

• IUPAC Name: (4-chloro-3-cyclopropyloxyphenyl)boronic acid
• InChI: InChI=1S/C9H10BClO3/c11-8-4-1-6(10(12)13)5-9(8)14-7-2-3-7/h1,4-5,7,12-13H,2-3H2
• InChI Key: BYCVFTLUQBPDTR-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)Cl)OC2CC2)(O)O
• Molecular Formula: C9H10BClO3
• Molecular Weight: 212.44 g/mol

Description

“(4-Chloro-3-cyclopropoxyphenyl)boronic acid” is a type of boronic acid, which is a compound that contains a boron atom bonded to an oxygen atom and two hydrocarbon groups. It has a molecular weight of 212.44 and a molecular formula of C9H10BClO3.

Molecular Structure Analysis

The molecular structure of “(4-Chloro-3-cyclopropoxyphenyl)boronic acid” consists of a boron atom bonded to an oxygen atom and two hydrocarbon groups. The exact structure can be determined using various analytical techniques such as NMR, HPLC, LC-MS, and UPLC.

Chemical Reactions Analysis

Boronic acids, including “(4-Chloro-3-cyclopropoxyphenyl)boronic acid”, have been widely used in a range of organic reactions. They have been used in the preparation of sensors for carbohydrates, as potential pharmaceutical agents, and in various sensing applications. They are also used in Suzuki-Miyaura couplings, a type of palladium-catalyzed carbon-carbon bond forming reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of “(4-Chloro-3-cyclopropoxyphenyl)boronic acid” include its molecular weight, molecular formula, and its storage conditions. It should be stored in an inert atmosphere at room temperature.

Mechanism of Action

While the specific mechanism of action for “(4-Chloro-3-cyclopropoxyphenyl)boronic acid” is not mentioned in the sources, boronic acids in general have been found to act as reversible covalent inhibitors. They are also being investigated for their potential use in various biological applications.

Safety and Hazards

The safety data sheet for a similar compound, 4-Chlorophenylboronic acid, suggests that it may be harmful if swallowed, cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid inhalation of dust, avoid contact with the substance, and ensure adequate ventilation.

Future Directions

The use of boronic acids in the design of drugs is fairly recent and most biological activities of these compounds have been reported over the last decade. With the growing importance of click reactions, boronic acids are also being applied to the synthesis of compounds containing the boronic acid moiety. This includes the development of therapeutics, separation technologies, and more. The future of boronic acids in medicinal chemistry looks promising, with the potential to obtain new promising drugs shortly.